molecular formula C13H8ClNO B6380691 2-Chloro-5-(3-cyanophenyl)phenol, 95% CAS No. 1261919-35-0

2-Chloro-5-(3-cyanophenyl)phenol, 95%

Cat. No.: B6380691
CAS No.: 1261919-35-0
M. Wt: 229.66 g/mol
InChI Key: ISZLOOCVAMNNQL-UHFFFAOYSA-N
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Description

2-Chloro-5-(3-cyanophenyl)phenol (C₁₃H₈ClNO, molecular weight 229.66 g/mol) is a substituted phenol derivative characterized by a chlorine atom at the 2-position and a 3-cyanophenyl group at the 5-position of the phenolic ring. The cyano group (−C≡N) introduces strong electron-withdrawing effects, enhancing the compound’s acidity and reactivity in organic synthesis. Its structural uniqueness lies in the combination of chloro and cyano substituents, which influence its physicochemical behavior and synthetic utility .

Properties

IUPAC Name

3-(4-chloro-3-hydroxyphenyl)benzonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H8ClNO/c14-12-5-4-11(7-13(12)16)10-3-1-2-9(6-10)8-15/h1-7,16H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ISZLOOCVAMNNQL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)C2=CC(=C(C=C2)Cl)O)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H8ClNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30685849
Record name 4'-Chloro-3'-hydroxy[1,1'-biphenyl]-3-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30685849
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

229.66 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1261919-35-0
Record name 4'-Chloro-3'-hydroxy[1,1'-biphenyl]-3-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30685849
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Acidity and Reactivity

Electron-withdrawing groups (EWGs) like −Cl, −CN, and −CF₃ increase phenol acidity by stabilizing the deprotonated phenoxide ion. Below is a comparison of key substituent impacts:

Compound Name Substituents Molecular Weight (g/mol) pKa* (Estimated) Key Reactivity Features
2-Chloro-5-(3-cyanophenyl)phenol 2-Cl, 5-(3-cyanophenyl) 229.66 ~7.5–8.5 High acidity; cyano enables nucleophilic additions
3-Chloro-5-fluorophenol 3-Cl, 5-F 146.56 ~8.0–9.0 Moderate acidity; dual EWGs enhance electrophilic substitution
2-Chloro-5-(trifluoromethyl)phenol 2-Cl, 5-CF₃ 196.55 ~6.5–7.5 Stronger acidity than cyano analog; CF₃ stabilizes intermediates
2-Chloro-5-(pyrimidin-5-yl)phenol 2-Cl, 5-pyrimidinyl 206.63 ~8.0–9.0 Heteroaromatic pyrimidine enables π-stacking in drug design

Physical Properties and Purity

Compound Name Physical State Purity Boiling Point (°C) Melting Point (°C)
2-Chloro-5-(3-cyanophenyl)phenol Solid* 95% Not reported Not reported
3-Chloro-5-fluorophenol Liquid 98% ~210–220 ~15–20
2-Chloro-5-(trifluoromethyl)phenol Yellow liquid 96% 87–88 (38 mmHg) Not reported
2-Chloro-5-(piperidin-1-ylmethyl)phenol Solid 95% Not reported Not reported

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